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Compound of Interest

Compound Name: LY2940094 tartrate

Cat. No.: B608729 Get Quote

Absence of a specific Safety Data Sheet (SDS) for LY2940094 tartrate necessitates treating

this research compound as potentially hazardous. All handling and disposal procedures should

be conducted with caution, adhering to the principle of minimizing exposure and environmental

contamination. This guide provides essential safety and logistical information, including

operational and disposal plans, based on best practices for handling novel chemical entities

and information available for tartrate compounds.

Hazard and Disposal Summary
In the absence of specific data for LY2940094 tartrate, the following table summarizes

potential hazards and disposal considerations based on information for tartaric acid and its

salts. This information should be used to inform a conservative approach to waste

management.
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Category
Potential Hazards and
Considerations

Disposal
Recommendations

Toxicity

The specific toxicity of

LY2940094 tartrate is

unknown. Tartaric acid and its

salts can be skin and eye

irritants. Ingestion of large

amounts may be harmful.[1][2]

Treat as a toxic substance.

Avoid generating dust or

aerosols. Use appropriate

personal protective equipment

(PPE).

Environmental

The environmental impact of

LY2940094 tartrate has not

been determined.

Prevent release to the

environment. Do not dispose

of down the drain or in regular

trash.[3]

Reactivity

Reactivity data is unavailable.

Tartrates are generally stable

but may react with strong

oxidizing agents.

Store away from incompatible

materials. Do not mix with

other chemical waste unless

explicitly permitted by your

institution's Environmental

Health and Safety (EHS)

department.[2]

Physical Form Typically a solid powder.
Handle in a way that minimizes

dust generation.

Aqueous Solutions

The pH of the solution may be

a factor in its classification as

hazardous waste.

Neutralize aqueous solutions

to a pH between 6 and 8

before disposal, if permitted by

local regulations and after

consulting with your EHS

department.

Experimental Protocol: Safe Disposal of LY2940094
Tartrate
This protocol provides a step-by-step guide for the safe disposal of both solid and liquid waste

containing LY2940094 tartrate. Always consult and follow your institution's specific chemical
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hygiene plan and waste disposal guidelines.

1. Personal Protective Equipment (PPE):

Wear a standard laboratory coat.

Use chemical-resistant gloves (e.g., nitrile).

Wear safety glasses with side shields or chemical splash goggles.

When handling the solid compound outside of a certified chemical fume hood, a respirator

may be necessary to prevent inhalation of dust.

2. Solid Waste Disposal (e.g., unused compound, contaminated labware):

Segregation: Collect all solid waste contaminated with LY2940094 tartrate separately from

other waste streams.[3][4] This includes contaminated gloves, weighing paper, pipette tips,

and vials.

Container: Place the segregated solid waste in a clearly labeled, leak-proof, and puncture-

resistant hazardous waste container. The original chemical container can be a good option

for unused product.[5]

Labeling: The container must be labeled with "Hazardous Waste," the full chemical name

"LY2940094 tartrate," and the date of accumulation.[3][6]

Storage: Store the waste container in a designated satellite accumulation area, away from

incompatible materials.[5]

Disposal: Arrange for pickup and disposal through your institution's EHS department or a

licensed hazardous waste disposal contractor.[3]

3. Liquid Waste Disposal (e.g., experimental solutions):

Segregation: Collect all liquid waste containing LY2940094 tartrate in a dedicated, closed-

top, and chemically compatible container. Do not mix with other solvent or aqueous waste

streams.[3][5]
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Container: Use a container made of a material compatible with the solvents used in the

solution (e.g., glass or polyethylene). The container must have a secure, tight-fitting lid.[5]

Labeling: Clearly label the container with "Hazardous Waste," "LY2940094 tartrate," and list

all solvent components with their approximate percentages.[5]

Neutralization (for purely aqueous solutions, if permissible):

Consult EHS: Before proceeding, confirm with your institution's EHS department if

neutralization and drain disposal of small quantities are permitted.

Procedure: If approved, work in a fume hood. Slowly add a dilute acid or base to the

aqueous solution while monitoring the pH. Adjust the pH to a neutral range (typically 6-8).

Drain Disposal: If authorized, flush the neutralized solution down the sanitary sewer with a

large volume of water (at least a 20-fold excess).

Disposal of Organic Solvent Solutions: Solutions of LY2940094 tartrate in organic solvents

must be disposed of as hazardous chemical waste. Do not attempt to neutralize or dispose

of these down the drain. Arrange for pickup by your EHS department.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

LY2940094 tartrate waste.
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Caption: Decision workflow for LY2940094 tartrate disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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